Cas no 2649071-00-9 (2-tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole)

• Product Name: 2-tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole
• CAS No: 2649071-00-9
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 6194886
• PubChem ID: 165966496
• Update Time: 2025-05-25

2-tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole
• 2649071-00-9
• EN300-1751983

• Inchi： 1S/C9H15N5O/c1-8(2,3)14-12-7(11-13-14)9(4,5)10-6-15/h1-5H3
• InChI Key： IRVKKYXQDQLBJD-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1N=NN(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73Ų

Additional information on 2-tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole

Compound CAS No 2649071-00-9: 2-Tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole

The compound with CAS No 2649071-00-9, known as 2-Tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique tetrazole ring structure, which is a five-membered aromatic heterocycle containing four nitrogen atoms. The presence of the tert-butyl group and the isocyanato substituent further enhances its chemical versatility and reactivity.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its use as a precursor in the synthesis of advanced materials such as high-performance polymers and nanocomposites. The tetrazole core of the molecule is particularly valuable due to its ability to act as a versatile building block in click chemistry reactions. These reactions are known for their efficiency and selectivity, making them ideal for constructing complex molecular architectures.

In the pharmaceutical industry, 2-Tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole has shown promise as a potential drug delivery agent. Its ability to form stable conjugates with bioactive molecules has been leveraged in the development of targeted drug delivery systems. Additionally, the compound's reactivity towards nucleophilic attack has been exploited in the synthesis of bioconjugates with enhanced pharmacokinetic properties.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of CAS No 2649071-00-9. Initial findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms. However, further studies are required to fully understand its environmental impact and ensure sustainable practices in its production and application.

In conclusion, CAS No 2649071-00-9, or 2-Tert-butyl-5-(2-isocyanatopropan-2-yl)-2H-1,2,3,4-tetrazole, represents a cutting-edge material with diverse applications across multiple scientific disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern research and development efforts.